Cas no 86162-89-2 (Propanedioic acid, (2,6-dinitrophenyl)-, dimethyl ester)
86162-89-2 structure
Product Name:Propanedioic acid, (2,6-dinitrophenyl)-, dimethyl ester
CAS No:86162-89-2
MF:C11H10N2O8
MW:298.205703258514
CID:662500
PubChem ID:13134407
Update Time:2025-04-19
Propanedioic acid, (2,6-dinitrophenyl)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, (2,6-dinitrophenyl)-, dimethyl ester
- dimethyl 2-(2,6-dinitrophenyl)propanedioate
- 86162-89-2
- SCHEMBL3536336
- WIAKOLJCYZCKDR-UHFFFAOYSA-N
- dimethyl-2-(2,6-dinitrophenyl)-malonate
- DTXSID90520989
- Dimethyl (2,6-dinitrophenyl)propanedioate
-
- Inchi: 1S/C11H10N2O8/c1-20-10(14)9(11(15)21-2)8-6(12(16)17)4-3-5-7(8)13(18)19/h3-5,9H,1-2H3
- InChI Key: WIAKOLJCYZCKDR-UHFFFAOYSA-N
- SMILES: O(C)C(C(C(=O)OC)C1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 298.04371528g/mol
- Monoisotopic Mass: 298.04371528g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 144Ų
Propanedioic acid, (2,6-dinitrophenyl)-, dimethyl ester Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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